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For Researchers, Scientists, and Drug Development Professionals

Abstract
Succinic dihydrazide, with the chemical formula C₄H₁₀N₄O₂, is a versatile molecule with

significant applications in medicinal chemistry, polymer science, and as a general chemical

intermediate.[1] This guide provides an in-depth analysis of its molecular structure,

physicochemical properties, synthesis, and reactivity. Detailed experimental protocols for its

preparation and characterization are included, alongside spectroscopic data and a discussion

of its structural features.

Molecular Structure and Formula
Succinic dihydrazide, systematically named butanedihydrazide, is a symmetrical molecule

derived from succinic acid by the replacement of both hydroxyl groups with hydrazinyl groups.

[2]

Chemical Formula and Molecular Weight
Molecular Formula: C₄H₁₀N₄O₂[2][3]

Molecular Weight: 146.15 g/mol [2]

IUPAC Name: butanedihydrazide[2]
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CAS Number: 4146-43-4[3]

Structural Representation
The structure of succinic dihydrazide is characterized by a central four-carbon chain (the

succinyl moiety) flanked by two hydrazide functional groups (-CONHNH₂).

SMILES: C(CC(=O)NN)C(=O)NN[3]

InChI: InChI=1S/C4H10N4O2/c5-7-3(9)1-2-4(10)8-6/h1-2,5-6H2,(H,7,9)(H,8,10)[2]

While a definitive single-crystal X-ray diffraction study detailing precise bond lengths and

angles for succinic dihydrazide was not publicly available in its entirety, data for closely

related hydrazide structures from the Cambridge Structural Database (CCDC) can provide

valuable comparative insights. For instance, the bond lengths and angles in carbohydrazide

have been determined, offering a reference for the hydrazide moiety.[4] It is anticipated that the

succinyl backbone will exhibit typical sp³ C-C and C-H bond lengths and angles.

Physicochemical Properties
A summary of the key physicochemical properties of succinic dihydrazide is presented in the

table below for easy reference.

Property Value Reference

Melting Point 170-171 °C [3][5]

Boiling Point 540.2 °C (at 760 mmHg) [3]

Density 1.284 g/cm³ [3]

Water Solubility Soluble [3]

Hydrogen Bond Donors 4 [2][3]

Hydrogen Bond Acceptors 4 [2][3]

Rotatable Bonds 3 [2][3]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of succinic
dihydrazide.

Infrared (IR) Spectroscopy
The FT-IR spectrum of succinic dihydrazide exhibits characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Assignment

~3300 - 3050 N-H stretching vibrations (hydrazide)

~2950 - 2850 C-H stretching vibrations (alkane)

~1640 C=O stretching (Amide I band)

~1530 N-H bending (Amide II band)

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (DMSO-d₆, 400 MHz):

δ ~2.4 ppm (s, 4H, -CH₂-CH₂-)

δ ~4.2 ppm (s, 4H, -NH₂)

δ ~9.0 ppm (s, 2H, -CONH-)

¹³C NMR (DMSO-d₆, 100 MHz):

δ ~29 ppm (-CH₂-CH₂-)

δ ~170 ppm (C=O)

Experimental Protocols
Synthesis of Succinic Dihydrazide from Diethyl
Succinate
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This protocol describes the synthesis of succinic dihydrazide via the hydrazinolysis of diethyl

succinate.

Materials:

Diethyl succinate

Hydrazine hydrate (80% solution in water)

Ethanol (95%)

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Büchner funnel and filter flask

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine

diethyl succinate (1 mole equivalent) and ethanol.

Slowly add hydrazine hydrate (2.2 mole equivalents) to the stirred solution.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature. A white

precipitate of succinic dihydrazide will form.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

Collect the crude product by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold ethanol to remove unreacted starting materials and

byproducts.

Recrystallize the crude product from a minimal amount of hot deionized water or an ethanol-

water mixture to obtain pure succinic dihydrazide.

Dry the purified crystals under vacuum.

Characterization
Purity Assessment: The purity of the synthesized succinic dihydrazide can be assessed by

determining its melting point and comparing it to the literature value (170-171 °C). Further

purity analysis can be performed using High-Performance Liquid Chromatography (HPLC).

Titration: The purity of succinic dihydrazide can also be determined by acid-base titration.

The two basic hydrazide groups can be titrated with a standardized solution of a strong acid

(e.g., HCl).

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of succinic
dihydrazide.
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Synthesis Workflow of Succinic Dihydrazide
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Caption: Synthesis and purification of succinic dihydrazide.
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Reaction with Aldehydes and Ketones
Succinic dihydrazide readily reacts with aldehydes and ketones to form the corresponding

bis-hydrazones. This reaction is a classic example of nucleophilic addition to a carbonyl group

followed by elimination of water.

Reaction of Succinic Dihydrazide with Aldehydes/Ketones

Reaction

Succinic Dihydrazide
(H₂N-NH-CO-(CH₂)₂-CO-NH-NH₂)

Intermediate Adduct

2x Aldehyde/Ketone
(R-CO-R')

Bis-Hydrazone
(R-C(R')=N-NH-CO-(CH₂)₂-CO-NH-N=C(R')-R)

- 2H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Succinic Dihydrazide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196282#succinic-dihydrazide-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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